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Compound of Interest

Compound Name: EB-PSMA-617

Cat. No.: B12365873

Get Quote

Mechanism of Action
Lutetium-177 (¹⁷⁷Lu) EB-PSMA-617 functions as a targeted radiopharmaceutical.[3] The

PSMA-617 component is a high-affinity ligand that specifically binds to the prostate-specific

membrane antigen (PSMA), a transmembrane protein significantly overexpressed on the

surface of most prostate cancer cells.[5][6] The attached Evans Blue moiety reversibly binds to

circulating serum albumin, prolonging the radioligand's presence in the bloodstream.[3][7] Upon

reaching a tumor cell, the ligand binds to PSMA and is internalized.[5][8] The radioisotope,

¹⁷⁷Lu, then decays, emitting beta particles that induce DNA damage within the cancer cell and

surrounding cells, ultimately leading to apoptosis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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